Cas no 2229103-98-2 (3-(1-benzothiophen-2-yloxy)pyrrolidine)

• Product Name: 3-(1-benzothiophen-2-yloxy)pyrrolidine
• CAS No: 2229103-98-2
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 6615781
• PubChem ID: 165713860
• Update Time: 2025-10-27

3-(1-benzothiophen-2-yloxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-2-yloxy)pyrrolidine
• EN300-1802423
• 2229103-98-2

• Inchi： 1S/C12H13NOS/c1-2-4-11-9(3-1)7-12(15-11)14-10-5-6-13-8-10/h1-4,7,10,13H,5-6,8H2
• InChI Key： NYXUBORRJFYURB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1OC1CNCC1

Computed Properties

• Exact Mass: 219.07178521g/mol
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-benzothiophen-2-yloxy)pyrrolidine

Comprehensive Overview of 3-(1-benzothiophen-2-yloxy)pyrrolidine (CAS No. 2229103-98-2)

3-(1-benzothiophen-2-yloxy)pyrrolidine (CAS No. 2229103-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzothiophene and pyrrolidine moieties, exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its molecular structure, which combines aromatic and heterocyclic elements, offering versatile reactivity and binding properties.

The benzothiophene core in 3-(1-benzothiophen-2-yloxy)pyrrolidine is a well-studied scaffold in medicinal chemistry, often associated with bioactive molecules targeting neurological and inflammatory pathways. Meanwhile, the pyrrolidine ring enhances solubility and bioavailability, making this compound a promising candidate for further development. Recent studies highlight its potential as a building block for small-molecule inhibitors and ligands for GPCRs, aligning with current trends in precision medicine and targeted therapy.

In the context of AI-driven drug discovery, 3-(1-benzothiophen-2-yloxy)pyrrolidine has been explored in virtual screening libraries due to its favorable physicochemical properties. Computational models predict its compatibility with various enzyme active sites, particularly those involved in kinase modulation. This aligns with growing interest in machine learning for compound optimization, a hot topic among researchers and pharmaceutical companies.

From a synthetic chemistry perspective, the compound's ether linkage between the benzothiophene and pyrrolidine groups offers stability while allowing for further functionalization. This feature is valuable for designing derivatives with tailored properties, a common strategy in modern structure-activity relationship (SAR) studies. Its CAS No. 2229103-98-2 serves as a critical identifier in chemical databases, facilitating global research collaboration.

Environmental and green chemistry applications of 3-(1-benzothiophen-2-yloxy)pyrrolidine are also under investigation. Its potential as a catalyst precursor or organic semiconductor component aligns with the push for sustainable materials. These aspects resonate with current searches for eco-friendly chemical alternatives and energy-efficient synthesis methods.

Analytical characterization of CAS No. 2229103-98-2 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the compound's complexity. Quality control protocols emphasize purity assessment, crucial for its use in high-throughput screening platforms. This addresses frequent queries about compound validation in drug development pipelines.

The commercial availability of 3-(1-benzothiophen-2-yloxy)pyrrolidine through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Procurement trends show increased demand for such pharmacophores, driven by fragment-based drug design approaches. This connects to popular searches about building block compounds for medicinal chemistry.

Future research directions for CAS No. 2229103-98-2 may explore its bioconjugation potential or nanomaterial integration, areas gaining traction in interdisciplinary science. Its balanced lipophilicity profile (LogP ~2.5) makes it particularly interesting for blood-brain barrier penetration studies—a recurring theme in neuroscience forums and publications.

In summary, 3-(1-benzothiophen-2-yloxy)pyrrolidine represents a multifaceted compound with growing relevance across chemical and life sciences. Its CAS No. 2229103-98-2 serves as a gateway to extensive research data, while its structural features position it at the intersection of multiple cutting-edge scientific domains. Continued investigation will likely uncover additional applications for this versatile molecule.